3-Bromo-2,4-dichloro-5-fluoronitrobenzene

• Molecular Formula: C6HBrCl2FNO2
• Molecular Weight: 288.88 g/mol
• IUPAC Name: 3-bromo-2,4-dichloro-1-fluoro-5-nitrobenzene
• InChI: InChI=1S/C6HBrCl2FNO2/c7-4-5(8)2(10)1-3(6(4)9)11(12)13/h1H
• InChI Key: WEZMAUWCLMNBDB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)Cl)Br)Cl)[N+](=O)[O-]

Description

3-Bromo-2,4-dichloro-5-fluoronitrobenzene is a useful research compound. Its molecular formula is C6HBrCl2FNO2 and its molecular weight is 288.88 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

96.6 g of 2,4-dichloro-5-fluoronitrobenzene (0.46 mol) was stirred with 1150 ml of glacial acetate acid containing 9.7 ml of bromine. Then, a solution consisting of 690 ml of concentrated sulfuric acid and 464 ml of water was added thereto. To the resultant was added 67.5 g of potassium bromate seven times (9.65 g each) at 40° C. over around 2 hours. The reaction was ceased after 8 hours. The reacting mixture was slowly poured into 3000 ml of water containing 46.0 g of sodium bisulfite, and kept overnight. The resultant was filtered, and washed with warm water (about 30° C.) from three to four times, and dried to give a primrose crystal of 3-bromo-2,4-dichloro-5-fluoronitrobenzene, 122.1 g (0.423 mol), mp 51-53.5° C., in 91.9% yield.

Synthesis routes and methods II

Procedure details

To a mixture of anhydrous cupric chloride (147 g) and 2-bromo-3-chloro-4-fluoro-6-nitroaniline (235.6 g) in anhydrous acetonitrile (1.5 litter) was added tert-butylnitrite (135.2 g) at 60° C. during 70 minutes. The reaction mixture was poured into ice-chilled diluted hydrochloric acid (1.5 litter) and extracted with benzene. The organic layer was successively washed with ice-chilled diluted hydrochloric acid and water saturated with sodium chloride, dried over anhydrous sodium sulfate and concentrated. The resulting residue was purified by distillation to give the title compound (218.8 g), bp 78°-117° C./2 mmHg. The oil was crystallized from methanol to give yellow prisms, mp 65.5°-67.5° C.